tert-Butyl (4-ethynylpyridin-2-yl)carbamate

• IUPAC Name: tert-butyl N-(4-ethynylpyridin-2-yl)carbamate
• InChI: InChI=1S/C12H14N2O2/c1-5-9-6-7-13-10(8-9)14-11(15)16-12(2,3)4/h1,6-8H,2-4H3,(H,13,14,15)
• InChI Key: YZLOEVLUFORFSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC=CC(=C1)C#C
• Molecular Formula: C12H14N2O2
• DSSTOX Substance ID: DTXSID60703924
• Molecular Weight: 218.25 g/mol
• CAS RN: 1196145-93-3

Description

“tert-Butyl (4-ethynylpyridin-2-yl)carbamate” is a chemical compound with the molecular formula C12H14N2O2. It has a molecular weight of 218.26. The compound is typically stored in a dry environment at 2-8°C.

Molecular Structure Analysis

The InChI code for “tert-Butyl (4-ethynylpyridin-2-yl)carbamate” is 1S/C12H14N2O2/c1-5-9-6-7-13-10 (8-9)14-11 (15)16-12 (2,3)4/h1,6-8H,2-4H3, (H,13,14,15). This indicates the presence of an ethynyl group attached to the 4-position of a pyridin-2-yl ring, which is further linked to a carbamate group.

Physical And Chemical Properties Analysis

“tert-Butyl (4-ethynylpyridin-2-yl)carbamate” is a solid or liquid compound. It is typically stored in a dry environment at 2-8°C.

Scientific Research Applications

• Crystal Structures and Bonding Studies :

  • Baillargeon et al. (2017) investigated chlorodiacetylene and iododiacetylene derivatives, including tert-Butyl (5-chloropenta-2,4-diyn-1-yl)carbamate. This study is notable for its exploration of hydrogen and halogen bonds involving carbonyl groups, contributing to the understanding of molecular structures and interactions (Baillargeon et al., 2017).

• Photoredox-Catalysis in Organic Synthesis :

  • Wang et al. (2022) reported on the photoredox-catalyzed amination of o-hydroxyarylenaminones using tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate. This study highlights the potential of tert-butyl carbamate derivatives in photocatalyzed organic synthesis, particularly in constructing complex molecular structures like 3-aminochromones (Wang et al., 2022).

• Synthesis of Complex Molecules :

  • Beveridge et al. (2020) demonstrated the use of di-tert-butyl ethynylimidodicarbonate, a tert-butyl carbamate derivative, as a versatile reagent for the β-aminoethylation of organic electrophiles. This research is significant for its application in the synthesis of complex organic molecules, including alkaloids (Beveridge et al., 2020).

• Preparation of Intermediates for Drug Synthesis :

  • Zhang et al. (2018) developed a method for synthesizing tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs. This research underscores the role of tert-butyl carbamate derivatives in medicinal chemistry (Zhang et al., 2018).

• Investigations into Molecular Conformation and Crystal Packing :

  • Kant et al. (2015) studied the (9-ethyl-9H-carbazol-3-yl)-carbamic acid tert-butyl ester, analyzing its crystal structure and packing interactions. This type of research provides insights into the physical properties and potential applications of tert-butyl carbamate derivatives in materials science (Kant et al., 2015).

Safety and Hazards

The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled). Precautionary measures include avoiding inhalation, ingestion, and contact with skin and eyes.